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Compound of Interest

Compound Name: Kmeriol

Cat. No.: B1673673 Get Quote

Systematic Name: 3-(3,4,5-trimethoxyphenyl)propane-1,2-diol Molecular Formula: C12H18O5

CAS Number: 54306-10-4

Introduction
Kmeriol, systematically known as 3-(3,4,5-trimethoxyphenyl)propane-1,2-diol, is a natural

compound with the molecular formula C12H18O5. While it is available from commercial

suppliers and noted for its potential antimicrobial properties, detailed scientific literature

corroborating its biological activity, mechanism of action, and experimental protocols remains

scarce in publicly accessible databases. This guide provides a comprehensive overview of the

available information on Kmeriol, including its chemical structure and supplier--reported

biological activities, while also highlighting the current gaps in research.

Chemical Properties and Structure
Based on its systematic name and the canonical SMILES string

(COC1=CC(=CC(=C1OC)OC)CC(CO)O), the chemical structure of Kmeriol can be elucidated.

It features a propane-1,2-diol backbone attached to a 3,4,5-trimethoxyphenyl group.

Table 1: Physicochemical Properties of Kmeriol
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Property Value Source

Molecular Weight 242.27 g/mol Calculated

Molecular Formula C12H18O5 ---

CAS Number 54306-10-4 ---

Canonical SMILES
COC1=CC(=CC(=C1OC)OC)C

C(CO)O
BOC Sciences

Reported Biological Activity
Commercial suppliers have indicated that Kmeriol possesses significant antimicrobial

properties. Specifically, BOC Sciences describes it as a "natural compound innovation,

renowned for their awe-inspiring antimicrobial prowess, focusing its force on studying

pathogenic bacteria". However, at the time of this writing, no peer-reviewed studies are

available to substantiate these claims with specific quantitative data, such as Minimum

Inhibitory Concentration (MIC) values against various bacterial strains.

Synthesis and Structure Elucidation
Detailed methodologies for the synthesis or isolation and structure elucidation of Kmeriol are

not readily available in the scientific literature. While the structure can be inferred from its

chemical name, the experimental procedures to confirm this structure, such as Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) data, have not been

published in peer-reviewed journals.

Experimental Protocols
A critical component of a technical guide is the inclusion of detailed experimental protocols.

Unfortunately, due to the absence of published research on the antimicrobial activities of

Kmeriol, specific protocols for assays such as antimicrobial susceptibility testing, mechanism

of action studies, or in vivo efficacy models cannot be provided at this time.

Logical Relationship of Available Information
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The following diagram illustrates the current state of knowledge regarding Kmeriol, highlighting

the information that is available versus what is currently lacking in the scientific domain.
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Caption: Logical flow of available versus missing data for Kmeriol.

Conclusion and Future Directions
Kmeriol (3-(3,4,5-trimethoxyphenyl)propane-1,2-diol) presents as a compound of interest due

to its supplier--reported antimicrobial properties. However, there is a significant disparity

between its commercial availability and the depth of scientific knowledge available in the public

domain. For researchers, scientists, and drug development professionals, this represents both

a challenge and an opportunity. The lack of published data underscores the need for

foundational research to be conducted and disseminated. Future studies should focus on:
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Confirmation of Antimicrobial Activity: Rigorous testing of Kmeriol against a panel of

pathogenic bacteria and fungi to determine its spectrum of activity and potency (MIC, MBC).

Mechanism of Action Studies: Investigating how Kmeriol exerts its antimicrobial effects,

which could involve cell wall synthesis inhibition, protein synthesis inhibition, or other

mechanisms.

Synthesis and Analogue Development: Developing and publishing a robust synthetic route to

Kmeriol would enable the production of analogues for structure-activity relationship (SAR)

studies, potentially leading to the discovery of more potent antimicrobial agents.

Toxicology and Safety Profiling: A thorough evaluation of the cytotoxic and in vivo

toxicological profile of Kmeriol is essential before it can be considered for any therapeutic

application.

Until such data becomes available through peer-reviewed scientific publications, the potential

of Kmeriol as a novel antimicrobial agent remains largely unverified.

To cite this document: BenchChem. [Kmeriol (C12H18O5): An In-Depth Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673673#molecular-formula-of-kmeriol-c12h18o5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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